![molecular formula C9H8ClNO3 B2933255 5-Oxo-6,7-dihydrocyclopenta[b]pyridine-2-carboxylic acid;hydrochloride CAS No. 2567503-50-6](/img/structure/B2933255.png)
5-Oxo-6,7-dihydrocyclopenta[b]pyridine-2-carboxylic acid;hydrochloride
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Description
“5-Oxo-6,7-dihydrocyclopenta[b]pyridine-2-carboxylic acid;hydrochloride” is a chemical compound . It’s an intermediate of Ubrogepant , which is used as a chemical reference/standard .
Synthesis Analysis
The synthesis of similar compounds involves the multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . Direct oxidation of 2,3-cyclopentenopyridine analogues to 6,7-dihydro-5H-cyclopenta [b]pyridin-5-one analogues was achieved using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant at 25 °C in H2O with high yield and excellent chemoselectivity .Molecular Structure Analysis
The molecular structure of similar compounds was studied by X-ray structural analysis . The central 6,7-dihydro-5H-cyclopenta[b]pyridine fragments in compounds have a specific structure .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include the Knoevenagel condensation with aldehydes, the Stork alkylation with enamine, and intramolecular cyclotransamination .Scientific Research Applications
Synthesis and Catalysis
The compound has been investigated for its potential in the synthesis of chiral bridged macrocyclic 1,4-dihydropyridines, which are useful for enantioselective reductions of activated carbonyl compounds to alcohols. The synthesis involves a series of steps starting from pyridine-3-5-dicarboxylic acid, indicating the compound’s utility in creating complex molecules with potential applications in asymmetric synthesis and catalysis (Talma et al., 1985).
Coordination Chemistry and Materials Science
Research has also been directed towards understanding the structural aspects and properties of coordination polymers and complexes formed with this compound. For instance, lanthanide coordination polymers have been synthesized, showcasing unique topologies and luminescent properties, which suggest their applications in materials science, particularly in the development of new luminescent materials (Qin et al., 2005).
Pharmaceutical Research
In the pharmaceutical domain, derivatives of this compound have been explored for their potential applications. For example, it has been used in the synthesis of various pharmaceutical intermediates, highlighting its significance in the development of new drugs and therapeutic agents. The research focuses on the preparation methods and the potential of these derivatives in pharmaceutical applications, such as their use in the synthesis of fourth-generation Cefpirome, indicating its relevance in antibiotic development (Fu Chun, 2007).
properties
IUPAC Name |
5-oxo-6,7-dihydrocyclopenta[b]pyridine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3.ClH/c11-8-4-3-6-5(8)1-2-7(10-6)9(12)13;/h1-2H,3-4H2,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIRJODLGAKIRLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1N=C(C=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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